Cas no 392255-95-7 (N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4-dimethylbenzamide)
N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4-dimethylbenzamide
- Benzamide, N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethyl-
- F0396-0269
- N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethylbenzamide
- AKOS024576373
- SR-01000442758
- N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide
- Oprea1_720202
- N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide
- EU-0072614
- SR-01000442758-1
- 392255-95-7
-
- Inchi: 1S/C21H21N3O2S/c1-13-4-5-15(10-14(13)2)21(25)22-20-18-11-27-12-19(18)23-24(20)16-6-8-17(26-3)9-7-16/h4-10H,11-12H2,1-3H3,(H,22,25)
- InChI Key: WWMKDEPNPZBFRN-UHFFFAOYSA-N
- SMILES: C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)C1=CC=C(C)C(C)=C1
Computed Properties
- Exact Mass: 379.13544809g/mol
- Monoisotopic Mass: 379.13544809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 525.4±50.0 °C(Predicted)
- pka: 13.00±0.20(Predicted)
N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0396-0269-2μmol |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0396-0269-5μmol |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0396-0269-10μmol |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0396-0269-20μmol |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0396-0269-1mg |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0396-0269-2mg |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0396-0269-3mg |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0396-0269-4mg |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0396-0269-5mg |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0396-0269-10mg |
N-[2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3,4-dimethylbenzamide |
392255-95-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4-dimethylbenzamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4-dimethylbenzamide
N-2-(4-Methoxyphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Yl-3,4-Dimethylbenzamide: A Comprehensive Overview
The compound with CAS No 392255-95-7, known as N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3,4-dimethylbenzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with a thienopyrazole ring system. The presence of the methoxyphenyl group and the dimethylbenzene substituent adds complexity to its structure and contributes to its diverse chemical properties.
Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors. The N-2-(4-methoxyphenyl) substituent in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. This makes it a promising candidate for the development of novel therapeutic agents.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The formation of the thienopyrazole ring is achieved through a cyclization reaction involving an appropriate precursor. Subsequent functionalization steps introduce the methoxyphenyl and dimethylbenzene groups, ensuring the final product meets the desired specifications. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the compound.
From a structural standpoint, the compound exhibits a high degree of molecular diversity due to its complex architecture. The thienopyrazole ring system provides a rigid framework that can interact with biological targets in specific ways. The methoxy group on the phenyl ring enhances electronic effects and may influence the compound's ability to participate in hydrogen bonding or other non-covalent interactions. These properties are critical for its potential application in medicinal chemistry.
Recent research has focused on evaluating the biological activity of this compound. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways. This suggests that it may have anti-inflammatory properties that could be exploited in the treatment of conditions such as arthritis or neurodegenerative diseases. Furthermore, preliminary studies indicate that the compound exhibits moderate cytotoxicity against cancer cell lines, highlighting its potential as an anticancer agent.
The development of efficient synthetic routes for this compound is an area of active research. Traditional methods often involve lengthy reaction sequences and low yields. However, recent advancements in catalytic chemistry have enabled researchers to develop more sustainable and scalable synthesis pathways. These improvements not only enhance the feasibility of large-scale production but also reduce environmental impact.
In terms of applications, this compound holds promise in several areas beyond medicine. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced materials science applications. Additionally, its structural complexity could make it useful as a building block for constructing more elaborate molecules with novel functionalities.
From an analytical perspective, understanding the physical and chemical properties of this compound is essential for optimizing its use in various applications. Techniques such as X-ray crystallography provide insights into its three-dimensional structure, while thermogravimetric analysis (TGA) reveals information about its thermal stability. Such data are invaluable for determining optimal storage conditions and ensuring long-term stability.
In conclusion, N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-3,4-dimethylbenzamide represents a cutting-edge molecule with significant potential across multiple disciplines. Its unique structure and diverse functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.
392255-95-7 (N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3,4-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)